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Cat. No.: B081153 Get Quote

An In-depth Technical Guide to 3-isopropylisoxazole-5-carboxylic Acid

Introduction
3-isopropylisoxazole-5-carboxylic acid, with CAS Number 14633-22-8, is a substituted

isoxazole derivative. The isoxazole ring is a five-membered heterocycle containing adjacent

nitrogen and oxygen atoms. This scaffold is of significant interest in medicinal chemistry and

drug development due to its presence in a wide array of biologically active compounds.

Isoxazole derivatives have demonstrated a broad spectrum of activities, including antiviral,

antibacterial, anti-inflammatory, and analgesic properties. This document provides a technical

overview of the available scientific and patent literature concerning 3-isopropylisoxazole-5-
carboxylic acid, focusing on its synthesis, properties, and potential applications.

Physicochemical Properties
The fundamental physicochemical properties of 3-isopropylisoxazole-5-carboxylic acid are

summarized below. These properties are essential for its handling, formulation, and application

in research and development.
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Property Value Reference

CAS Number 14633-22-8

Molecular Formula C₇H₉NO₃

Molecular Weight 155.15 g/mol

Appearance White to yellow solid

Melting Point 75 °C

Boiling Point (Predicted) 298.2 ± 28.0 °C

Density (Predicted) 1.211 ± 0.06 g/cm³

pKa (Predicted) 2.33 ± 0.10

Synonyms

3-(1-methylethyl)-5-

isoxazolecarboxylic acid, 3-

propan-2-yl-1,2-oxazole-5-

carboxylic acid

Synthesis and Experimental Protocols
While a specific, peer-reviewed synthesis for 3-isopropylisoxazole-5-carboxylic acid is not

readily available in the literature, a highly plausible and standard synthetic route can be derived

from established methods for analogous isoxazole carboxylic acids. The most common and

direct method is the saponification (hydrolysis) of the corresponding ester, such as ethyl or

methyl 3-isopropylisoxazole-5-carboxylate.

Plausible Synthesis: Hydrolysis of Ester Precursor
This protocol is adapted from the well-documented hydrolysis of methyl 3-methyl-5-

isoxazolecarboxylate.[1]

Reaction:

Methyl 3-isopropylisoxazole-5-carboxylate + NaOH → 3-isopropylisoxazole-5-carboxylic
acid (sodium salt)
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3-isopropylisoxazole-5-carboxylic acid (sodium salt) + HCl → 3-isopropylisoxazole-5-
carboxylic acid + NaCl

Experimental Protocol:

Reaction Setup: To a solution of methyl 3-isopropylisoxazole-5-carboxylate (1.0 equivalent)

in a mixture of tetrahydrofuran (THF) and methanol, add a solution of sodium hydroxide

(NaOH, 2.0 equivalents) in water dropwise.

Reaction Execution: Stir the resulting mixture at room temperature for 18-20 hours. The

reaction progress can be monitored by Thin Layer Chromatography (TLC).

Work-up and Acidification: Upon completion, transfer the reaction mixture to a separatory

funnel. Carefully adjust the pH to ~2 by the dropwise addition of 1N hydrochloric acid (HCl).

Extraction: Extract the aqueous phase three times with ethyl acetate.

Purification: Combine the organic extracts and wash with a saturated brine solution. Dry the

organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent

under reduced pressure to yield the final product, 3-isopropylisoxazole-5-carboxylic acid.

Workflow for the Synthesis of 3-isopropylisoxazole-5-carboxylic acid
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Synthesis via Ester Hydrolysis

Start Materials:
- Methyl 3-isopropylisoxazole-5-carboxylate

- NaOH, H₂O
- THF, Methanol

Stir at Room Temperature
(18-20 hours)

1. Dissolve & Mix

Acidification
(Add 1N HCl to pH 2)

2. Reaction Complete

Extraction
(Ethyl Acetate)

3. Quench

Wash, Dry, and Concentrate

4. Isolate

Final Product:
3-isopropylisoxazole-5-carboxylic acid

5. Purify

Click to download full resolution via product page

Caption: General workflow for the synthesis of 3-isopropylisoxazole-5-carboxylic acid.
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Biological Activity and Applications
Direct biological studies or quantitative data (e.g., IC₅₀, Kᵢ) for 3-isopropylisoxazole-5-
carboxylic acid are not prominently featured in publicly accessible literature. However, the

broader isoxazole class is a cornerstone in medicinal chemistry. Derivatives are known to act

as key intermediates in the synthesis of pharmaceuticals and agrochemicals.

The isoxazole ring serves as a versatile pharmacophore that can interact with various biological

targets. For instance, derivatives of 5-phenylisoxazole-3-carboxylic acid have been synthesized

and evaluated as inhibitors of xanthine oxidase. Furthermore, isoxazole-containing side chains

are integral to certain semi-synthetic penicillins, conferring resistance to bacterial β-lactamase

enzymes.

A study on synthetic steroid derivatives for anti-prostate cancer applications featured a

compound with a 3-(2-hydroxypropan-2-yl)isoxazol-5-yl moiety, which is structurally related to

the 3-isopropyl group. This complex molecule demonstrated inhibitory activity in an androgen

receptor (AR) transcriptional assay.

Compound Assay Activity (IC₅₀) Reference

(17R)-17-((3-(2-

hydroxypropan-2-

yl)isoxazol-5-

yl)methyl)-androst-5-

en-3β-ol

Androgen Receptor

(AR) Transcriptional

Activity

21.11 ± 1.07 µM [2]

Note: The data above is for a significantly larger and more complex molecule containing a

related isoxazole moiety, and should not be directly extrapolated to 3-isopropylisoxazole-5-
carboxylic acid itself. It is presented to illustrate the potential biological relevance of the

structural motif.

Potential Roles of the Isoxazole Scaffold in Drug Development
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Potential Biological Applications

Isoxazole Scaffold

Antibacterial Agents
(e.g., Penicillins)Incorporated into

Anti-inflammatoryServes as core for

AntiviralServes as core for

Enzyme Inhibition
(e.g., Xanthine Oxidase)

Acts as a

CNS Activity
(e.g., Anticonvulsants)

Serves as core for
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Caption: Diverse biological roles of the isoxazole chemical scaffold.

Patent Landscape Review
A review of the patent literature does not reveal patents specifically claiming the synthesis or

use of 3-isopropylisoxazole-5-carboxylic acid (CAS 14633-22-8). However, numerous

patents protect related isoxazole structures and their applications, underscoring the commercial

and scientific importance of this chemical family.

Key Patent Areas for Related Isoxazole Carboxylic Acids:

Antibiotics: Patents cover the synthesis of isoxazole-containing β-lactam antibiotics, where

the isoxazole side chain is crucial for the drug's efficacy and stability.

Anti-inflammatory and Analgesics: Isoxazole carboxylic acid derivatives have been patented

for their use in treating pain and inflammation.
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Chemical Intermediates: Many patents describe the synthesis of various isoxazole carboxylic

acids as key building blocks for more complex active pharmaceutical ingredients (APIs). For

example, patents disclose methods for producing 3-hydroxy-5-isoxazole-carboxamide, a

useful intermediate.[3]

The absence of specific patents for 3-isopropylisoxazole-5-carboxylic acid may suggest its

primary role as a research chemical or a non-proprietary building block available from various

chemical suppliers.

Conclusion
3-isopropylisoxazole-5-carboxylic acid is a readily available research chemical with well-

defined physical properties. While specific biological data and dedicated patents for this exact

molecule are scarce in the public domain, its structural class—the isoxazole carboxylic acids—

is of high value to the pharmaceutical and agrochemical industries. The synthetic routes are

well-established through analogous compounds, primarily involving the hydrolysis of an ester

precursor. Future research may uncover specific biological activities for this compound, but it

currently serves primarily as a versatile building block for the synthesis of more complex and

potentially patentable molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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